Cas no 89532-94-5 (Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate)

• Product Name: Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate
• CAS No: 89532-94-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD09959863
• CID: 1068204
• PubChem ID: 12081646
• Update Time: 2025-06-18

Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate
• TS-00082
• AKOS006243386
• SCHEMBL1757748
• WOSVNRNLAPEKDN-UHFFFAOYSA-N
• EN300-110896
• MFCD09959863
• FT-0769961
• 89532-94-5
• methyl 6-oxo-1,4,5,6-tetrahydro-3-pyridazinecarboxylate
• CS-0302145
• METHYL 6-OXO-4,5-DIHYDRO-1H-PYRIDAZINE-3-CARBOXYLATE
• Methyl6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate
• DA-20100

• MDL： MFCD09959863
• Inchi： 1S/C6H8N2O3/c1-11-6(10)4-2-3-5(9)8-7-4/h2-3H2,1H3,(H,8,9)
• InChI Key： WOSVNRNLAPEKDN-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(NN=1)=O)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate

Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate (CAS No. 89532-94-5): A Comprehensive Overview

Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate (CAS No. 89532-94-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid methyl ester, belongs to the class of pyridazines and exhibits a unique combination of structural features that make it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate consists of a pyridazine ring with a ketone group at the 6-position and a carboxylate ester at the 3-position. The presence of these functional groups imparts distinct chemical reactivity and biological properties to the molecule. Recent studies have highlighted its potential in the development of novel therapeutic agents and its role in various biological processes.

In terms of synthesis, Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate can be prepared through several well-established routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis using microwave-assisted conditions, which significantly improved yield and purity compared to traditional methods.

The biological activity of Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate has been extensively investigated. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. A study conducted by researchers at the University of California demonstrated that Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate effectively inhibits the production of pro-inflammatory cytokines in vitro. Additionally, another study published in the Cancer Research Journal reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells.

The mechanism of action of Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate is believed to involve multiple pathways. It has been shown to modulate key signaling pathways such as NF-kB and MAPK, which are crucial for inflammation and cell survival. Furthermore, its ability to interact with specific protein targets makes it a promising lead compound for drug discovery efforts.

In addition to its therapeutic potential, Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate has also been explored for its use as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and stability make it an attractive choice for chemists working on the development of new pharmaceuticals and agrochemicals. For example, a recent publication in the Tetrahedron Letters described the use of this compound as a key intermediate in the synthesis of novel antiviral agents.

The safety profile of Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate is another important aspect that has been studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical compound used in pharmaceutical applications, careful risk assessment and safety testing are essential to ensure its safe use in clinical settings.

In conclusion, Methyl 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylate (CAS No. 89532-94-5) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and biological properties make it a valuable tool for scientists working on drug discovery and medicinal chemistry projects. As ongoing research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.